Cas no 1286727-11-4 (ethyl 4-[1-(thiophene-2-carbonyl)azetidine-3-carbonyl]piperazine-1-carboxylate)

• Product Name: ethyl 4-[1-(thiophene-2-carbonyl)azetidine-3-carbonyl]piperazine-1-carboxylate
• CAS No: 1286727-11-4
• MF: C₁₆H₂₁N₃O₄S
• MW: 351.420642614365
• CID: 5751596
• PubChem ID: 52907467
• Update Time: 2023-11-20

ethyl 4-[1-(thiophene-2-carbonyl)azetidine-3-carbonyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• SR-01000926856
• ethyl 4-(1-(thiophene-2-carbonyl)azetidine-3-carbonyl)piperazine-1-carboxylate
• VU0532584-1
• 1286727-11-4
• AKOS024532766
• SR-01000926856-1
• ethyl 4-[1-(thiophene-2-carbonyl)azetidine-3-carbonyl]piperazine-1-carboxylate
• F6125-0257

• Inchi： 1S/C16H21N3O4S/c1-2-23-16(22)18-7-5-17(6-8-18)14(20)12-10-19(11-12)15(21)13-4-3-9-24-13/h3-4,9,12H,2,5-8,10-11H2,1H3
• InChI Key： UXAHCBKOSVBJEB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1CC(C(N2CCN(C(=O)OCC)CC2)=O)C1)=O

Computed Properties

• Exact Mass: 351.12527733g/mol
• Monoisotopic Mass: 351.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 98.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives